Cas no 1396884-19-7 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine)

• Product Name: 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine
• CAS No: 1396884-19-7
• MF: C₁₇H₂₁Cl₂N₃O₂S
• MW: 402.338540792465
• CID: 5843329
• PubChem ID: 71781158
• Update Time: 2025-10-29

1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichloro-5-methylphenyl)sulfonyl-4-[(2-methylimidazol-1-yl)methyl]piperidine
• 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine
• VU0521450-1
• AKOS024519637
• 1396884-19-7
• F5822-2516
• 1-((2,4-dichloro-5-methylphenyl)sulfonyl)-4-((2-methyl-1H-imidazol-1-yl)methyl)piperidine

• Inchi： 1S/C17H21Cl2N3O2S/c1-12-9-17(16(19)10-15(12)18)25(23,24)22-6-3-14(4-7-22)11-21-8-5-20-13(21)2/h5,8-10,14H,3-4,6-7,11H2,1-2H3
• InChI Key： RSDKLXMZKCPIOH-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(C)=C(Cl)C=C2Cl)(=O)=O)CCC(CN2C(C)=NC=C2)CC1

Computed Properties

• Exact Mass: 401.0731535g/mol
• Monoisotopic Mass: 401.0731535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine: A Comprehensive Overview

The compound with CAS No. 1396884-19-7, commonly referred to as 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a sulfonyl group and an imidazole moiety. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Piperidine, a six-membered saturated ring containing one nitrogen atom, serves as the core structure of this compound. The substitution pattern on the piperidine ring plays a crucial role in determining its chemical properties. In this case, the piperidine is substituted at the 4-position with a methylene group linked to an imidazole ring. The imidazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is further substituted at the 2-position with a methyl group. This substitution pattern enhances the molecule's stability and reactivity.

The sulfonyl group attached to the piperidine ring is derived from 2,4-dichloro-5-methylbenzenesulfonic acid, which contributes to the molecule's hydrophilic nature and potential for bioavailability. The presence of chlorine atoms at positions 2 and 4 on the benzene ring introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. Additionally, the methyl group at position 5 adds steric bulk to the benzene ring, potentially affecting the molecule's conformation and interactions.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of a piperidine ring with sulfonyl and imidazole groups has been shown to exhibit promising pharmacological properties, including antimicrobial activity, anti-inflammatory effects, and neuroprotective potential. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the preparation of the sulfonylating agent from 2,4-dichloro-5-methylbenzenesulfonic acid and subsequent coupling with the appropriately substituted piperidine derivative. The reaction conditions are optimized to ensure high yields and purity of the final product.

The physical and chemical properties of this compound are critical for its application in various fields. Its molecular weight is approximately 463 g/mol, and it exhibits good solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM). The compound's melting point is around 150°C, making it suitable for thermal stability studies.

From an environmental perspective, understanding the toxicological profile of this compound is essential for its safe handling and use. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may have minimal environmental impact when used responsibly.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound in more detail. Collaborative efforts between chemists and biologists are aimed at identifying its mechanism of action and potential targets within cellular pathways. These studies are expected to provide valuable insights into its therapeutic potential.

In conclusion, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine (CAS No. 1396884-19-7) is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive candidate for further research and development in various scientific domains.